Cas no 112299-39-5 (1-(Chloromethyl)-2-methyl-4-nitrobenzene)

• Product Name: 1-(Chloromethyl)-2-methyl-4-nitrobenzene
• CAS No: 112299-39-5
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD16249557
• CID: 4981925
• PubChem ID: 20538763
• Update Time: 2025-09-28

1-(Chloromethyl)-2-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-2-methyl-4-nitrobenzene
• 2-methyl-4-nitrobenzyl chloride
• 1-(Chloromethyl)-2-methyl-4-nitrobenzene

• MDL： MFCD16249557
• Inchi： 1S/C8H8ClNO2/c1-6-4-8(10(11)12)3-2-7(6)5-9/h2-4H,5H2,1H3
• InChI Key： QFPLKRIDNNZNIA-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 1-(Chloromethyl)-2-methyl-4-nitrobenzene

1-(Chloromethyl)-2-methyl-4-nitrobenzene: A Comprehensive Overview

1-(Chloromethyl)-2-methyl-4-nitrobenzene, also known by its CAS number 112299-39-5, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of benzene, featuring a chloromethyl group at position 1, a methyl group at position 2, and a nitro group at position 4. The combination of these substituents imparts unique chemical properties, making it a valuable compound in various applications.

The structure of 1-(Chloromethyl)-2-methyl-4-nitrobenzene is characterized by the presence of three substituents on the benzene ring. The chloromethyl group (-CH₂Cl) at position 1 introduces electrophilic substitution potential, while the methyl group (-CH₃) at position 2 provides steric hindrance and slight electron-donating effects. The nitro group (-NO₂) at position 4 is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This combination results in a compound with distinct reactivity and stability.

Recent studies have highlighted the importance of 1-(Chloromethyl)-2-methyl-4-nitrobenzene in various chemical reactions. For instance, its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of advanced materials. The chloromethyl group serves as an excellent leaving group, enabling the formation of new carbon-carbon bonds under mild conditions. This property has been leveraged in the development of novel polymers and pharmaceutical intermediates.

In terms of physical properties, 1-(Chloromethyl)-2-methyl-4-nitrobenzene is typically a crystalline solid with a melting point around 65°C. It has a molecular weight of approximately 187 g/mol and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics make it suitable for use in various organic synthesis protocols.

The synthesis of 1-(Chloromethyl)-2-methyl-4-nitrobenzene involves multiple steps, including nitration, methylation, and chlorination reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

1-(Chloromethyl)-2-methyl-4-nitrobenzene finds applications in diverse fields such as materials science, pharmaceuticals, and agrochemicals. In materials science, it serves as an intermediate in the synthesis of high-performance polymers with tailored mechanical properties. In pharmaceuticals, its role as an intermediate in drug development has been significant, particularly in the creation of bioactive compounds with potential therapeutic applications.

In agrochemicals, 1-(Chloromethyl)-2-methyl-4-nitrobenzene has been used as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo various chemical transformations makes it a versatile building block for developing compounds with specific biological activities.

The latest research on CAS No 112299-39-5 has focused on its potential use in sustainable chemistry practices. Scientists are exploring ways to utilize this compound in catalytic cycles that reduce waste generation and energy consumption. Additionally, studies are being conducted to understand its interaction with biological systems, which could pave the way for new medical applications.

In conclusion, 1-(Chloromethyl)-2-methyl-4-nitrobenzene, with its unique chemical structure and versatile properties, continues to be an important compound in organic chemistry research and industrial applications. As advancements in synthetic methods and material science progress, its role is expected to expand further, contributing to innovative solutions across multiple disciplines.